Cas no 1094356-97-4 (1-(4-ethenylphenyl)-1H-pyrazole)

• Product Name: 1-(4-ethenylphenyl)-1H-pyrazole
• CAS No: 1094356-97-4
• MF: C₁₁H₁₀N₂
• MW: 170.210502147675
• CID: 5205674
• PubChem ID: 59449537
• Update Time: 2025-07-18

1-(4-ethenylphenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1-(4-ethenylphenyl)-
• 1-(4-Vinylphenyl)-1h-pyrazole
• 1-(4-ethenylphenyl)-1H-pyrazole

• Inchi： 1S/C11H10N2/c1-2-10-4-6-11(7-5-10)13-9-3-8-12-13/h2-9H,1H2
• InChI Key： ZBICNBUUFBUKQI-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C=C)C=C2)C=CC=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(4-ethenylphenyl)-1H-pyrazole

1-(4-Ethenylphenyl)-1H-Pyrazole: An Overview of a Promising Compound (CAS No. 1094356-97-4)

1-(4-Ethenylphenyl)-1H-pyrazole, with the CAS number 1094356-97-4, is a versatile compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of pyrazoles, which are five-membered heterocyclic compounds containing two nitrogen atoms. The presence of the ethenyl group on the phenyl ring imparts additional reactivity and functionality, making it an attractive candidate for a wide range of applications.

The chemical structure of 1-(4-ethenylphenyl)-1H-pyrazole consists of a pyrazole ring fused to a phenyl ring with an ethenyl (vinyl) group attached at the para position. This configuration provides a balance between aromatic stability and reactivity, which is crucial for its use in synthetic chemistry and drug development. The pyrazole ring is known for its ability to form hydrogen bonds and π-stacking interactions, which are important for molecular recognition and binding in biological systems.

In the realm of medicinal chemistry, 1-(4-ethenylphenyl)-1H-pyrazole has shown promise as a scaffold for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of various enzymes and receptors, including kinases, proteases, and G protein-coupled receptors (GPCRs). For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of 1-(4-ethenylphenyl)-1H-pyrazole exhibited potent inhibitory activity against cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression and are implicated in several cancers.

Another area where 1-(4-ethenylphenyl)-1H-pyrazole has shown significant potential is in the development of antimicrobial agents. A research group at the University of California, Los Angeles (UCLA) demonstrated that certain derivatives of this compound exhibited broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The study, published in Antimicrobial Agents and Chemotherapy, highlighted the ability of these derivatives to disrupt bacterial cell membranes and inhibit essential metabolic pathways.

Beyond its applications in medicinal chemistry, 1-(4-ethenylphenyl)-1H-pyrazole has also found use in materials science. The presence of the ethenyl group makes it an excellent candidate for polymerization reactions, leading to the formation of functional polymers with unique properties. These polymers have been explored for their use in electronic devices, such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). A recent study published in Advanced Materials reported that copolymers containing 1-(4-ethenylphenyl)-1H-pyrazole units exhibited high charge carrier mobility and excellent thermal stability, making them suitable for high-performance electronic applications.

The synthesis of 1-(4-ethenylphenyl)-1H-pyrazole can be achieved through various routes, depending on the desired purity and scale. One common method involves the reaction of 4-vinylaniline with hydrazine hydrate followed by cyclization under acidic conditions. This approach yields high purity products with good yields. Another synthetic route involves the coupling of 4-vinylaniline with pyrazole using transition metal catalysts, such as palladium or copper complexes. This method is particularly useful for large-scale production due to its efficiency and scalability.

The physical properties of 1-(4-ethenylphenyl)-1H-pyrazole include a melting point of around 85°C and a boiling point above 200°C under reduced pressure. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dimethyl sulfoxide (DMSO). These properties make it easy to handle and process in both laboratory and industrial settings.

In terms of safety, 1-(4-ethenylphenyl)-1H-pyrazole is generally considered safe when handled under appropriate conditions. However, like many organic compounds, it should be stored away from heat sources and incompatible materials. Proper personal protective equipment (PPE) should be used when handling this compound to minimize exposure risks.

Overall, 1-(4-ethenylphenyl)-1H-pyrazole (CAS No. 1094356-97-4) is a versatile compound with a wide range of applications in medicinal chemistry, materials science, and other fields. Its unique chemical structure and functional groups make it an attractive scaffold for the development of novel therapeutic agents and advanced materials. As research continues to uncover new properties and applications, this compound is likely to play an increasingly important role in scientific advancements.